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Abstract
Quizalofop-P-tefuryl is a selective, post-emergence herbicide belonging to the

aryloxyphenoxypropionate ("fop") chemical family. It is highly effective in controlling a wide

range of annual and perennial grass weeds in various broadleaf crops. Its mode of action is the

specific inhibition of the enzyme Acetyl-CoA Carboxylase (ACCase), a critical component in the

fatty acid biosynthesis pathway in susceptible grass species. This disruption of lipid synthesis

leads to the breakdown of cell membrane integrity and ultimately, plant death. This technical

guide provides a comprehensive review of the herbicidal activity of Quizalofop-P-tefuryl,
including its mechanism of action, efficacy data, experimental protocols for its evaluation, and

the molecular basis of weed resistance.

Mechanism of Action: Inhibition of Acetyl-CoA
Carboxylase
Quizalofop-P-tefuryl is a systemic herbicide that is absorbed through the leaves of the target

weed and translocated via the phloem to the meristematic tissues, or growing points.[1] In

these regions of active growth, it inhibits the plastid-localized Acetyl-CoA Carboxylase

(ACCase).[1][2]
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ACCase is a biotin-dependent enzyme that catalyzes the first committed step in the de novo

biosynthesis of fatty acids: the ATP-dependent carboxylation of acetyl-CoA to form malonyl-

CoA.[1] This reaction is vital for the production of the fatty acids necessary for the formation of

cell membranes and other essential lipids.[3] In grasses (Poaceae family), the ACCase enzyme

is a homodimeric, multi-functional protein that is sensitive to aryloxyphenoxypropionate

herbicides.[2] In contrast, the ACCase in broadleaf plants is a heterodimeric complex that is

structurally different and thus, not inhibited by this class of herbicides, which accounts for the

selectivity of Quizalofop-P-tefuryl.[2]

The inhibition of ACCase by Quizalofop-P-tefuryl leads to a cascade of events:

Cessation of Fatty Acid Synthesis: The production of malonyl-CoA is blocked, halting the

synthesis of new fatty acids.

Disruption of Cell Membrane Formation: Without a supply of new fatty acids, the plant cannot

build and maintain its cell membranes.

Growth Arrest: Meristematic activity ceases due to the inability to produce new cells.

Visible Symptoms: Symptoms, such as chlorosis (yellowing) and necrosis (tissue death) of

new leaves, typically appear within 7 to 10 days of application.[3] The growing point of the

weed becomes necrotic and can be easily pulled out from the whorl.

The following diagram illustrates the signaling pathway of ACCase inhibition by Quizalofop-P-
tefuryl.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3837461/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4701707/
https://passel2.unl.edu/view/lesson/e7eb0e42ec37/4
https://www.benchchem.com/product/b046060?utm_src=pdf-body
https://passel2.unl.edu/view/lesson/e7eb0e42ec37/4
https://www.benchchem.com/product/b046060?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4701707/
https://www.benchchem.com/product/b046060?utm_src=pdf-body
https://www.benchchem.com/product/b046060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Cell

Chloroplast

Quizalofop-P-tefuryl
(Applied to leaf surface)

Active Quizalofop Acid
(in cytoplasm)

Hydrolysis

Phloem
Translocation

Acetyl-CoA Carboxylase
(ACCase)

Inhibition

Meristematic
Tissue

Acetyl-CoA

Substrate
Malonyl-CoA Fatty Acid

Synthesis

Catalysis
Cell Membrane

Formation Plant Growth

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Plant Weed Seeds in Pots

Grow to 2-4 Leaf Stage

Prepare Herbicide Dilutions

Apply Herbicide with Sprayer

Incubate in Greenhouse

Collect Data
(Visual Assessment, Dry Weight)

Analyze Data
(Calculate ED50)

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Poor Weed Control in Field

Herbicide Resistance Suspected

Whole-Plant Bioassay

Confirm Phenotype

Molecular Analysis (PCR)

Investigate Mechanism

Resistant Phenotype Confirmed Target-Site Mutation Identified

Implement Alternative Weed
Management Strategy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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